Cas no 165252-11-9 (1H-Pyrazole,5-[4-(methylsulfonyl)phenyl]-1-[4-(methylthio)phenyl]-4-phenyl-3-(trifluoromethyl)-)
165252-11-9 structure
Product Name:1H-Pyrazole,5-[4-(methylsulfonyl)phenyl]-1-[4-(methylthio)phenyl]-4-phenyl-3-(trifluoromethyl)-
CAS No:165252-11-9
MF:C24H19F3N2O2S2
MW:488.545073747635
CID:1344972
Update Time:2024-08-17
1H-Pyrazole,5-[4-(methylsulfonyl)phenyl]-1-[4-(methylthio)phenyl]-4-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole,5-[4-(methylsulfonyl)phenyl]-1-[4-(methylthio)phenyl]-4-phenyl-3-(trifluoromethyl)-
- 1H-Pyrazole, 5-[4-(methylsulfonyl)phenyl]-1-[4-(methylthio)phenyl]-4-phenyl-3-(trifluoromethyl)-
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- Inchi: 1S/C24H19F3N2O2S2/c1-32-19-12-10-18(11-13-19)29-22(17-8-14-20(15-9-17)33(2,30)31)21(16-6-4-3-5-7-16)23(28-29)24(25,26)27/h3-15H,1-2H3
- InChI Key: QYOHEMZYSQICQF-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(SC)C=C2)C(C2=CC=C(S(C)(=O)=O)C=C2)=C(C2=CC=CC=C2)C(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 488.08417
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 612.7±55.0 °C(Predicted)
- PSA: 51.96
- pka: -4.72±0.10(Predicted)
1H-Pyrazole,5-[4-(methylsulfonyl)phenyl]-1-[4-(methylthio)phenyl]-4-phenyl-3-(trifluoromethyl)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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